![molecular formula C14H23NO4 B3323713 (S)-tert-Butyl 3-formyl-1-oxa-4-azaspiro[4.5]decane-4-carboxylate CAS No. 168772-32-5](/img/structure/B3323713.png)
(S)-tert-Butyl 3-formyl-1-oxa-4-azaspiro[4.5]decane-4-carboxylate
Overview
Description
1-Oxa-4-azaspiro[4.5]decane is a heterocyclic compound with the empirical formula C8H15NO . It is also known by the synonym Cyclohexanespiro-2′-(1′,3′-oxazolidine) .
Molecular Structure Analysis
The molecular weight of 1-Oxa-4-azaspiro[4.5]decane is 141.21 . The SMILES string representation is C1CCC2(CC1)NCCO2 .Physical And Chemical Properties Analysis
1-Oxa-4-azaspiro[4.5]decane has a refractive index of 1.4830 (lit.), a boiling point of 203-204 °C (lit.), and a density of 0.996 g/mL at 25 °C (lit.) .Scientific Research Applications
FGFR4 Inhibitor for Hepatocellular Carcinoma Treatment
This compound has been used as an FGFR4 inhibitor for the treatment of hepatocellular carcinoma . FGFR4 is a receptor tyrosine kinase that plays a crucial role in cell proliferation and differentiation. Inhibiting this receptor can help control the growth of cancer cells.
Vanin-1 Enzyme Inhibitor
The compound acts as an inhibitor of the vanin-1 enzyme . This enzyme plays an important role in metabolism and inflammation. By inhibiting this enzyme, it can help control metabolic disorders and reduce inflammation.
17β-HSD1 Inhibitor
It has been used as a 17β-HSD1 inhibitor in the treatment or prevention of diseases or disorders associated with steroid hormones or requiring concentration reduction of endogenous estradiol . 17β-HSD1 is an enzyme that plays a key role in the biosynthesis of estradiol, a potent estrogen.
NO-independent and Heme-dependent sGC Stimulant
The compound has been used as a NO-independent and heme-dependent sGC stimulant . sGC is an enzyme that plays a crucial role in the nitric oxide signaling pathway. Stimulating this enzyme can help regulate various physiological processes.
Anticancer Activities
A series of 1-oxa-4-azaspiro [4.5]deca-6,9-diene-3,8-diones, which are derivatives of this compound, have shown promising anticancer activities . These compounds can inhibit the growth of cancer cells and have potential applications in cancer treatment.
Improved Antiproliferative Effects
Acetyl-protected mannose-linked sulfonylazaspirodienone derivatives of this compound have shown greatly improved anticancer activities . Among them, one derivative has shown potent activity against A549, MDA-MB-231, and HeLa cell lines .
Safety and Hazards
properties
IUPAC Name |
tert-butyl (3S)-3-formyl-1-oxa-4-azaspiro[4.5]decane-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-13(2,3)19-12(17)15-11(9-16)10-18-14(15)7-5-4-6-8-14/h9,11H,4-8,10H2,1-3H3/t11-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUQSKYAYHQZQFX-LLVKDONJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(COC12CCCCC2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@@H](COC12CCCCC2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-tert-Butyl 3-formyl-1-oxa-4-azaspiro[4.5]decane-4-carboxylate | |
CAS RN |
168772-32-5 |
Source
|
| Record name | 168772-32-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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